Cas no 820233-16-7 (Disulfide, methyl (4-nitrophenyl)methyl)

• Product name: Disulfide, methyl (4-nitrophenyl)methyl
• CAS No: 820233-16-7
• MF: C₈H₉NO₂S₂
• MW: 215.29256
• CID: 700850
• PubChem ID: 44561352

Disulfide, methyl (4-nitrophenyl)methyl Chemical and Physical Properties

Names and Identifiers

• Disulfide, methyl (4-nitrophenyl)methyl
• 1-[(methyldisulfanyl)methyl]-4-nitrobenzene
• DTXSID70659488
• 820233-16-7
• CHEMBL459451

• Inchi： InChI=1S/C8H9NO2S2/c1-12-13-6-7-2-4-8(5-3-7)9(10)11/h2-5H,6H2,1H3
• InChI Key： CETNGMORPRCBAL-UHFFFAOYSA-N
• SMILES： CSSCC1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.00747088g/mol
• Monoisotopic Mass: 215.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.4Ų